Cas no 2757922-67-9 (4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid)

• Product Name: 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid
• CAS No: 2757922-67-9
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 5953196
• PubChem ID: 165754113
• Update Time: 2025-05-21

4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102235
• 2757922-67-9
• 4-(2-{[(benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid
• 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid

• Inchi： 1S/C19H21NO6/c1-24-16-11-15(18(21)22)17(25-2)10-14(16)8-9-20-19(23)26-12-13-6-4-3-5-7-13/h3-7,10-11H,8-9,12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： QYDJGVVZLYHTQK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C(=CC=1CCNC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.1Ų

Additional information on 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid

Comprehensive Guide to 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid (CAS No. 2757922-67-9)

4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid (CAS No. 2757922-67-9) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound features a unique molecular structure, combining a benzoic acid backbone with dimethoxy and benzyloxycarbonyl-protected aminoethyl functional groups. Its versatility makes it a valuable intermediate in the development of novel drug candidates and bioconjugates.

The growing interest in 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid is driven by its role in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in designing targeted therapies and biomolecular probes. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are gaining attention for their ability to modulate biological pathways with high specificity.

One of the key advantages of 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid is its chemical stability under various reaction conditions. This property makes it suitable for use in multistep synthetic routes, particularly in the construction of complex pharmacophores. Its benzyloxycarbonyl (Cbz) protecting group is particularly useful in peptide chemistry, as it can be selectively removed under mild conditions, enabling precise control over molecular assembly.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental impact of its synthesis. These developments align with the broader industry trend toward sustainable pharmaceutical manufacturing.

The market demand for 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid is expected to grow, driven by increasing investments in drug discovery and biotechnology. Pharmaceutical companies and research institutions are actively seeking high-purity batches of this compound to support their R&D initiatives. Quality control and analytical characterization are critical factors in ensuring its suitability for advanced applications.

For researchers working with 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid, proper storage conditions and handling protocols are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. These precautions are particularly important for long-term stability studies and scale-up processes.

In summary, 4-(2-{[(Benzyloxy)carbonyl]amino}ethyl)-2,5-dimethoxybenzoic acid (CAS No. 2757922-67-9) represents a valuable tool in modern chemical research. Its unique properties and broad applicability make it a compound of interest for scientists exploring new therapeutic agents and biomaterials. As the field of precision medicine advances, the role of such specialized intermediates is likely to expand further.